3-(Methyl(pent-4-en-1-yl)amino)propanoic acid

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 3-[methyl(pent-4-enyl)amino]propanoic acid
• InChI: InChI=1S/C9H17NO2/c1-3-4-5-7-10(2)8-6-9(11)12/h3H,1,4-8H2,2H3,(H,11,12)
• InChI Key: COKKWAUANVVONQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC=C)CCC(=O)O

Description

3-(Methyl(pent-4-en-1-yl)amino)propanoic acid is an organic compound with a unique structure that includes both an amino group and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Methyl(pent-4-en-1-yl)amino)propanoic acid can be achieved through several methods. One common approach involves the reaction of pent-4-en-1-amine with methyl acrylate under controlled conditions to form the desired product. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are mixed and heated under controlled conditions. The use of continuous flow reactors can also be considered to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-(Methyl(pent-4-en-1-yl)amino)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions include ketones, aldehydes, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

3-(Methyl(pent-4-en-1-yl)amino)propanoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-(Methyl(pent-4-en-1-yl)amino)propanoic acid exerts its effects involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with various biomolecules, while the carboxylic acid group can participate in ionic interactions. These interactions can influence the compound’s biological activity and its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 3-(4-Methoxyphenyl)propanoic acid
• 3-(4-Cyanophenyl)propanoic acid
• 3-(4-Hydroxyphenyl)propanoic acid

Uniqueness

3-(Methyl(pent-4-en-1-yl)amino)propanoic acid is unique due to the presence of both an amino group and a carboxylic acid group, which allows it to participate in a wide range of chemical reactions. Its structure also provides the potential for diverse biological interactions, making it a valuable compound for research and industrial applications.